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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

Essential Safety and Handling Guide for
Strontium Thiosulfate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Strontium Thiosulfate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize risks.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Strontium Thiosulfate is not readily available, a

conservative approach based on the known hazards of thiosulfates and strontium compounds

is recommended. The following table summarizes the required PPE.
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Equipment Specification Purpose

Eye Protection
Chemical safety goggles or

glasses.[1][2][3][4][5]

To protect eyes from dust

particles and splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).
To prevent skin contact.

Body Protection Laboratory coat.[1][2][3][4]
To protect skin and clothing

from contamination.

Respiratory Protection
NIOSH-approved particulate

respirator (e.g., N95)

Required when handling the

powder to avoid inhalation of

dust.

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of Strontium Thiosulfate and

ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[3]

Avoid generating dust when handling the solid material.[4]

Wash hands thoroughly with soap and water after handling.[1][2]

Do not eat, drink, or smoke in the laboratory area.

Storage:

Store in a tightly sealed container in a cool, dry place.[6]

Keep away from strong acids and oxidizing agents.[6]

Spill and Emergency Procedures
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In the event of a spill or accidental exposure, immediate and appropriate action is necessary to

mitigate any potential harm.

Scenario Procedure

Skin Contact
Wash the affected area immediately with plenty

of soap and water.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[1][6]

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1][6]

Small Spill

Carefully sweep up the solid material, avoiding

dust generation. Place in a sealed container for

disposal.[3]

Large Spill

Evacuate the area. Wear appropriate PPE and

contain the spill. Follow institutional procedures

for large chemical spills.

Disposal Plan
The disposal of Strontium Thiosulfate and its waste must comply with all federal, state, and

local regulations.
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Waste Type Disposal Method

Uncontaminated Solid
Dispose of as chemical waste in a designated,

labeled container.

Contaminated Materials (e.g., gloves, paper

towels)

Place in a sealed bag or container and dispose

of as chemical waste.[6]

Aqueous Solutions

Disposal of strontium-containing solutions into

the sewer system may be subject to strict

regulations.[7] Consult your institution's

environmental health and safety (EHS) office for

specific guidance.

Important Note on Strontium Waste: Non-radioactive strontium compounds do not typically

have special disposal requirements beyond those for general chemical waste. However, if

working with radioactive isotopes of strontium, all waste is considered radioactive and must be

handled and disposed of according to strict institutional and regulatory protocols for radioactive

waste.[8][9][10]

Experimental Workflow and Safety Diagram
The following diagrams illustrate the general workflow for handling Strontium Thiosulfate and

the logical relationship of safety considerations.

Caption: General laboratory workflow for using Strontium Thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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